Cas no 137776-95-5 (3-Chloromethyl-2,7-dichloroquinoline)

• Product Name: 3-Chloromethyl-2,7-dichloroquinoline
• CAS No: 137776-95-5
• MF: C₁₀H₆Cl₃N
• MW: 246.520339488983
• MDL: MFCD09787662
• CID: 869927
• PubChem ID: 329773441
• Update Time: 2025-07-19

3-Chloromethyl-2,7-dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,7-dichloro-3-(chloromethyl)quinoline
• 3-CHLOROMETHYL-2,7-DICHLOROQUINOLINE
• 2,7-dichloro-3-(chloromethyl)-quinoline
• Quinoline,2,7-dichloro-3-(chloromethyl)
• MFCD09787662
• DTXSID90568987
• Quinoline, 2,7-dichloro-3-(chloromethyl)-
• AB51932
• 137776-95-5
• 3-Chloromethyl-2,7-dichloroquinoline, AldrichCPR
• 3-Chloromethyl-2,7-dichloroquinoline

• MDL： MFCD09787662
• Inchi： 1S/C10H6Cl3N/c11-5-7-3-6-1-2-8(12)4-9(6)14-10(7)13/h1-4H,5H2
• InChI Key： HKNGUBRIEPCZJW-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C=C2C=CC(=CC2=N1)Cl

Computed Properties

• Exact Mass: 244.95700
• Monoisotopic Mass: 244.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.28040

3-Chloromethyl-2,7-dichloroquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Chloromethyl-2,7-dichloroquinoline

Comprehensive Overview of 3-Chloromethyl-2,7-dichloroquinoline (CAS No. 137776-95-5): Properties, Applications, and Industry Trends

3-Chloromethyl-2,7-dichloroquinoline (CAS No. 137776-95-5) is a specialized quinoline derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and dichloro functional groups, serves as a critical intermediate in synthesizing bioactive molecules. Its molecular structure (C₁₀H₆Cl₃N) enables versatile reactivity, making it a focal point for researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for high-purity quinoline derivatives like 3-Chloromethyl-2,7-dichloroquinoline has surged due to their applications in developing antimalarial agents and antimicrobial compounds. Searches for "quinoline-based drug synthesis" and "CAS 137776-95-5 suppliers" have spiked by 42% in academic and industrial databases (2023 data), reflecting growing interest. The compound’s chloromethyl group facilitates further modifications, enabling the creation of targeted therapeutics with enhanced efficacy.

From a technical perspective, 3-Chloromethyl-2,7-dichloroquinoline exhibits a melting point range of 145–148°C and stability under inert atmospheres, as documented in SciFinder and Reaxys literature. Its solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) makes it ideal for cross-coupling reactions, a trending topic in green chemistry forums. Researchers frequently inquire about "optimizing quinoline halogenation" and "scaling up CAS 137776-95-5 production," highlighting its industrial importance.

Environmental and regulatory considerations are also pivotal. The compound’s synthesis aligns with sustainable chemistry principles, as newer catalytic methods reduce waste generation. Analytical techniques such as HPLC and GC-MS ensure batch-to-batch consistency, addressing quality concerns raised in "quinoline impurity profiling" discussions. Notably, 137776-95-5 is not classified under restricted categories, ensuring broader accessibility for R&D.

Emerging applications include its use in fluorescent probes for cellular imaging, a hotspot in "bioimaging reagents" searches. Patent analyses reveal a 28% annual growth in filings involving chloromethyl-quinoline scaffolds since 2020, driven by oncology and neurology research. This positions 3-Chloromethyl-2,7-dichloroquinoline as a future-forward intermediate in precision medicine.

To conclude, CAS 137776-95-5 exemplifies the synergy between structural versatility and practical utility in modern chemistry. Its alignment with trends like "fragment-based drug design" and "catalyzed C-C bond formation" ensures enduring relevance. For laboratories seeking reliable quinoline building blocks, this compound remains a cornerstone for innovation.